Patomostat mesilate
Patomostat mesilate
Brand Name:
Vulcanchem
CAS No.:
114568-32-0
VCID:
VC0052478
InChI:
InChI=1S/C20H20N4O4S.CH4O3S/c21-20(22)23-14-3-1-13(2-4-14)19(27)28-15-5-7-16(8-6-15)29-12-11-24-17(25)9-10-18(24)26;1-5(2,3)4/h1-8H,9-12H2,(H4,21,22,23);1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)N=C(N)N
Molecular Formula:
C21H24N4O7S2
Molecular Weight:
508.6 g/mol
Patomostat mesilate
CAS No.: 114568-32-0
Main Products
VCID: VC0052478
Molecular Formula: C21H24N4O7S2
Molecular Weight: 508.6 g/mol
| CAS No. | 114568-32-0 |
|---|---|
| Product Name | Patomostat mesilate |
| Molecular Formula | C21H24N4O7S2 |
| Molecular Weight | 508.6 g/mol |
| IUPAC Name | [4-[2-(2,5-dioxopyrrolidin-1-yl)ethylsulfanyl]phenyl] 4-(diaminomethylideneamino)benzoate;methanesulfonic acid |
| Standard InChI | InChI=1S/C20H20N4O4S.CH4O3S/c21-20(22)23-14-3-1-13(2-4-14)19(27)28-15-5-7-16(8-6-15)29-12-11-24-17(25)9-10-18(24)26;1-5(2,3)4/h1-8H,9-12H2,(H4,21,22,23);1H3,(H,2,3,4) |
| Standard InChIKey | HTSFLDCSCNSKJW-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)N=C(N)N |
| Canonical SMILES | CS(=O)(=O)O.C1CC(=O)N(C1=O)CCSC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)N=C(N)N |
| Synonyms | 4-(2-succinimidoethylthio)phenyl 4-guanidinobenzoate E 3123 E-3123 E3123 |
| PubChem Compound | 6918009 |
| Last Modified | Nov 11 2021 |
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